Cas no 683780-61-2 (2-methylquinolin-8-yl 4-bromobenzene-1-sulfonate)

• Product Name: 2-methylquinolin-8-yl 4-bromobenzene-1-sulfonate
• CAS No: 683780-61-2
• MF: C₁₆H₁₂BrNO₃S
• MW: 378.240382194519
• CID: 5331662
• Update Time: 2025-06-07

2-methylquinolin-8-yl 4-bromobenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2-methyl-8-quinolinyl 4-bromobenzenesulfonate
• Benzenesulfonic acid, 4-bromo-, 2-methyl-8-quinolinyl ester
• 2-methylquinolin-8-yl 4-bromobenzene-1-sulfonate

• Inchi： 1S/C16H12BrNO3S/c1-11-5-6-12-3-2-4-15(16(12)18-11)21-22(19,20)14-9-7-13(17)8-10-14/h2-10H,1H3
• InChI Key： HRDRYLKPZXOVMB-UHFFFAOYSA-N
• SMILES： C1(S(OC2=C3C(=CC=C2)C=CC(C)=N3)(=O)=O)=CC=C(Br)C=C1

Additional information on 2-methylquinolin-8-yl 4-bromobenzene-1-sulfonate

The Role of 2-Methylquinolin-8-Yl 4-Bromobenzene-1-Sulfonate (CAS No. 683780-61-2) in Modern Chemical and Biomedical Research

Quinoline derivatives, a class of heterocyclic compounds with extensive applications in drug discovery and materials science, have recently gained renewed attention due to their tunable electronic properties and biological activities. Among these, 2-Methylquinolin-8-Yl 4-Bromobenzene-1-Sulfonate, identified by CAS No. 683780-61-2, represents a unique structural configuration that combines the aromatic stability of the quinoline ring with strategically placed substituents. The methyl group at position 2 of the quinoline framework enhances lipophilicity while maintaining hydrogen bonding capacity, a critical feature for optimizing drug-like properties. Simultaneously, the bromo substituent on the phenyl moiety introduces halogen bonding potential, which is increasingly leveraged in supramolecular chemistry and enzyme inhibitor design. The sulfonate ester group, positioned at the para position relative to the bromine atom, confers enhanced water solubility through its ionizable character, addressing a common challenge in pharmaceutical formulation.

Synthetic advancements have positioned this compound as a versatile building block in medicinal chemistry. Traditional methods such as Suzuki-Miyaura cross-coupling reactions are still employed for its preparation, but recent studies published in Chemical Science (Li et al., 2023) demonstrate improved yields using microwave-assisted protocols under solvent-free conditions. This method not only reduces environmental impact but also precisely controls regioselectivity during sulfonation steps—a critical factor given that sulfonation site variation can drastically alter biological activity profiles. The bromine atom serves dual purposes: it acts as an orthogonal functional group for further derivatization via nucleophilic substitution reactions while simultaneously modulating electronic effects on the quinoline core.

In pharmacological investigations, this compound has emerged as a promising lead molecule for targeting kinases involved in oncogenic signaling pathways. A groundbreaking study in Nature Communications (Zhang et al., 2023) revealed its ability to inhibit Aurora kinase B with submicromolar potency (IC₅₀ = 0.75 μM), a validated target for cancer therapy due to its role in mitotic regulation. The combination of methyl substitution at C₂ and bromination at C₄ creates a steric/electronic balance that allows optimal binding within the kinase's ATP pocket without compromising cellular permeability—a rare achievement among quinoline-based inhibitors. Preliminary toxicity studies indicate favorable pharmacokinetic properties with plasma half-life exceeding four hours in murine models.

Beyond enzymatic inhibition, this compound's structural features enable innovative applications in drug delivery systems. The sulfonate ester group facilitates formation of amphiphilic conjugates when linked to hydrophobic drug cores through esterification reactions (as described by Kim et al., 2023). These conjugates exhibit pH-sensitive release profiles: stable under physiological conditions but hydrolyzing rapidly within endosomes due to the sulfonate's ionization characteristics. Such behavior was demonstrated to enhance intracellular drug accumulation by up to threefold compared to conventional prodrug strategies when tested against multidrug-resistant cancer cell lines.

Recent structural biology insights have highlighted its potential as a molecular probe for studying protein-ligand interactions. Researchers at MIT's Department of Chemistry utilized this compound's bromine atom as an anchor point for covalent labeling experiments, successfully mapping binding sites on epigenetic reader domains (Science Advances, Park et al., Q1 2024). The sulfonate group proved advantageous here as well—it provided necessary solubility for crystallization while minimizing non-specific protein interactions typically seen with bulkier counterions.

In materials science contexts, this compound has been incorporated into self-assembled nanostructures through π-stacking interactions between quinoline rings and phenylene units (Advanced Materials, Lee et al., March 2024). The methyl substitution modulates aggregation behavior by introducing conformational restrictions that control intermolecular distances between aromatic planes—a critical parameter for tuning optical properties of supramolecular assemblies formed under aqueous conditions.

Clinical translation efforts are currently focused on optimizing its metabolic stability through bioisosteric replacements while preserving its inhibitory profile against disease-associated targets such as HDAC isoforms and autophagy regulators (ACS Medicinal Chemistry Letters, Gupta et al., April 2024). Phase I preclinical data from independent laboratories indicate low hepatotoxicity indices (<5% LD₅₀ increase at therapeutic doses), attributed to the sulfonate group's rapid renal clearance compared to analogous ester-containing molecules.

Spectroscopic characterization confirms its unique electronic structure: UV-vis spectra exhibit characteristic quinoline absorption maxima at ~355 nm shifted slightly redward due to electron-donating methyl effects on adjacent nitrogen atoms (Journal of Organic Chemistry Supplemental Data). NMR analysis reveals distinct signals at δ ppm values indicating precise placement of substituents—specifically δ 7.9–8.5 ppm assignments confirming quinoline aromaticity modulation by both methyl and bromine groups.

This compound's regioisomeric specificity has also led to unexpected discoveries in metalloenzyme inhibition studies published in JACS Au. While C₈-substituted quinolines are traditionally less explored than C₂ or C₄ positions, researchers found that this particular arrangement disrupts iron-sulfur cluster coordination in mitochondrial complex I subunits—offering novel avenues for developing neuroprotective agents targeting Parkinson's disease mechanisms without affecting cytochrome c oxidase activity.

The combination of these features places quinoxaline-based analogs like CAS No. 683780-61-2 at the forefront of current research initiatives aimed at creating multi-functional molecular scaffolds. Its modular structure allows simultaneous modulation of hydrophobicity via methyl groups and bioorthogonal reactivity through brominated sites—properties highly sought after for next-generation targeted therapies requiring both membrane permeability and site-specific delivery mechanisms.

Ongoing investigations into its photochemical properties reveal fascinating behavior when conjugated with porphyrins—a configuration achieving singlet oxygen generation efficiencies exceeding previously reported systems by ~35% under visible light irradiation (Chemistry-A European Journal online first). This opens possibilities for photodynamic therapy applications where localized activation could minimize off-target effects while maximizing tumor cell damage via reactive oxygen species production.

In conclusion, CAS No. 683780-61-2 product named "Quinoxaline Sulfonate Bromide" exemplifies how precise structural engineering can yield compounds with multifaceted utility across biomedical disciplines—from fundamental mechanistic studies using advanced biophysical techniques to applied research developing novel therapeutic modalities with enhanced pharmacological profiles compared to earlier generation analogs reported prior to 2019.